2,6-Dimethyl-4-(m-tolylsulfonyl)morpholine

• IUPAC Name: 2,6-dimethyl-4-(3-methylphenyl)sulfonylmorpholine
• InChI: InChI=1S/C13H19NO3S/c1-10-5-4-6-13(7-10)18(15,16)14-8-11(2)17-12(3)9-14/h4-7,11-12H,8-9H2,1-3H3
• InChI Key: HZOLJCXCCXMRIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=CC(=C2)C
• Molecular Formula: C13H19NO3S
• Molecular Weight: 269.36 g/mol
• CAS No.: 667912-26-7

Description

2,6-Dimethyl-4-(m-tolylsulfonyl)morpholine is a useful research compound. Its molecular formula is C13H19NO3S and its molecular weight is 269.36. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis Applications

• Palladium-Catalyzed Aminocarbonylation : Dimethylformamide, incorporating elements like morpholine, is used in palladium-catalyzed aminocarbonylation of p-tolyl bromide, showing the relevance of similar structures in organic synthesis and catalysis (Wan et al., 2002).

Analytical Chemistry

• Analysis in Waste and Surface Water : Morpholine derivatives are analyzed in waste and surface water, indicating their environmental and analytical significance. This reflects on the broader applications of related chemicals in environmental monitoring (Sacher et al., 1997).

Organic Chemistry

• Improvement of Odorless Oxidations : Derivatives like methyl 6-morpholinohexyl sulfide have been used as odorless substitutes in Corey–Kim and Swern oxidations, showcasing the utility of morpholine structures in making chemical processes more user-friendly and environmentally conscious (Nishide et al., 2004).

Biochemistry

• Stability of Carbodiimides : Research on carbodiimides, including those with morpholine structures, provides insights into biochemical stability, relevant for understanding chemical interactions in biological systems (Gilles et al., 1990).

Polymer Science

• Biocompatible Copolymers Synthesis : Research on morpholine structures extends to the synthesis of biocompatible copolymers, underscoring the importance of such compounds in medical and biotechnological applications (Ma et al., 2003).

Photopolymerization

• Water-Soluble Photoinitiator Development : Morpholine derivatives are used in developing water-soluble photoinitiators for environmentally friendly resist systems, demonstrating their role in advancing green chemistry (Kojima et al., 1998).

Heterocyclic Chemistry

• Synthesis of Heterocyclic Scaffolds : Morpholine derivatives are used in the synthesis of heterocyclic scaffolds, illustrating their importance in creating complex organic structures for various applications (Pandey et al., 2012).

Fungicidal Research

• Fungicidal Activity of Morpholine Derivatives : Research on 2,6-dimethyl-4-[2-methyl-3-[3-(cyclopropylmethoxy)phenyl]propyl]-morpholine demonstrates its use in fungicide development, highlighting the agricultural and environmental significance of such compounds (Bianchi et al., 1992).